Cas no 719296-53-4 ((1-{2-(trimethylsilyl)ethoxymethyl}-1H-pyrazol-4-yl)boronic acid)

• Product Name: (1-{2-(trimethylsilyl)ethoxymethyl}-1H-pyrazol-4-yl)boronic acid
• CAS No: 719296-53-4
• MF: C₉H₁₉BN₂O₃Si
• MW: 242.155263185501
• MDL: MFCD31802301
• CID: 4655709
• PubChem ID: 21707204
• Update Time: 2025-11-01

(1-{2-(trimethylsilyl)ethoxymethyl}-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-boronic acid
• (1-((2-(TRIMETHYLSILYL)ETHOXY)METHYL)-1H-PYRAZOL-4-YL)BORONIC ACID
• (1-{2-(trimethylsilyl)ethoxymethyl}-1H-pyrazol-4-yl)boronic acid
• 719296-53-4
• SCHEMBL129311
• D86411
• MFCD31802301
• [1-(2-trimethylsilylethoxymethyl)pyrazol-4-yl]boronic acid
• SB38441

• MDL： MFCD31802301
• Inchi： 1S/C9H19BN2O3Si/c1-16(2,3)5-4-15-8-12-7-9(6-11-12)10(13)14/h6-7,13-14H,4-5,8H2,1-3H3
• InChI Key： MOOFQFGJFBDLFR-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CCOCN1C=C(B(O)O)C=N1

Computed Properties

• Exact Mass: 242.1257992g/mol
• Monoisotopic Mass: 242.1257992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų

Additional information on (1-{2-(trimethylsilyl)ethoxymethyl}-1H-pyrazol-4-yl)boronic acid

Introduction to (1-{2-(trimethylsilyl)ethoxymethyl}-1H-pyrazol-4-yl)boronic Acid (CAS No. 719296-53-4)

(1-{2-(trimethylsilyl)ethoxymethyl}-1H-pyrazol-4-yl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and chemical properties. This compound, identified by the CAS number 719296-53-4, is particularly notable for its applications in cross-coupling reactions, which are fundamental to the synthesis of complex organic molecules, including pharmaceutical intermediates and advanced materials.

The boronic acid functionality in this compound plays a crucial role in its reactivity, enabling it to participate in various transformations such as Suzuki-Miyaura coupling, Sonogashira coupling, and other palladium-catalyzed reactions. These reactions are essential for constructing carbon-carbon bonds, which are the backbone of many biologically active molecules. The presence of the trimethylsilyl (TMS) group in the ethoxymethyl side chain enhances the stability of the boronic acid moiety, making it more suitable for long-term storage and multiple synthetic steps without degradation.

In recent years, there has been a surge in research focused on developing efficient and scalable methods for synthesizing organoboron compounds. The compound (1-{2-(trimethylsilyl)ethoxymethyl}-1H-pyrazol-4-yl)boronic acid has emerged as a valuable building block in this context. Its pyrazole core provides a rigid aromatic framework that can be functionalized further to create diverse molecular architectures. This flexibility has made it particularly useful in drug discovery efforts, where novel heterocyclic compounds are often sought after for their potential therapeutic properties.

One of the most compelling aspects of this compound is its utility in the synthesis of complex pharmaceuticals. Boronic acids are widely recognized for their ability to form stable adducts with diols, a property that has been leveraged in various drug development pipelines. For instance, the Suzuki-Miyaura coupling reaction involving (1-{2-(trimethylsilyl)ethoxymethyl}-1H-pyrazol-4-yl)boronic acid can be used to introduce pyrazole-based fragments into larger molecules, which have shown promise in treating a range of diseases, including cancer and inflammatory disorders.

The use of TMS-protected boronic acids has also been advantageous in minimizing unwanted side reactions. The TMS group not only stabilizes the boronic acid but also allows for selective deprotection under mild conditions, facilitating the integration of these compounds into multi-step synthetic routes. This characteristic is particularly valuable in industrial settings where efficiency and cost-effectiveness are paramount.

Recent advancements in computational chemistry have further enhanced the understanding of how (1-{2-(trimethylsilyl)ethoxymethyl}-1H-pyrazol-4-yl)boronic acid interacts with other molecular entities. Molecular modeling studies have revealed that the pyrazole ring can adopt multiple conformations depending on its environment, which can influence its reactivity and binding affinity. These insights have guided researchers in designing more effective synthetic strategies and predicting the behavior of derived compounds in biological systems.

The compound's potential extends beyond pharmaceutical applications. In materials science, organoboron compounds are being explored for their role in creating advanced polymers and nanomaterials. The ability to precisely control molecular architecture through cross-coupling reactions opens up new possibilities for developing materials with tailored properties, such as enhanced mechanical strength or improved electronic conductivity.

In conclusion, (1-{2-(trimethylsilyl)ethoxymethyl}-1H-pyrazol-4-yl)boronic acid (CAS No. 719296-53-4) represents a significant advancement in synthetic chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers working on complex organic molecules. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines. The ongoing research into this compound underscores its importance as a key intermediate in modern chemical synthesis and highlights its potential to contribute to future breakthroughs.